Cas no 1261957-44-1 (5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid)

5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid is a specialized organic compound featuring a nitro-substituted benzoic acid core linked to a piperidinylsulfonylphenyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances electrophilic properties, facilitating further functionalization, while the sulfonamide linkage contributes to stability and solubility. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in developing enzyme inhibitors or receptor-targeting agents. The compound’s high purity and consistent performance make it suitable for research applications requiring reliable building blocks. Proper handling is advised due to potential sensitivity to light and moisture.

5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid structure

1261957-44-1 structure

Product Name:5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid

CAS No:1261957-44-1

MF:C₁₈H₁₈N₂O₆S

MW:390.410323619843

MDL:MFCD18323258

CID:2765990

PubChem ID:53229079

Update Time:2025-06-08

5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID90692397
- 5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
- 1261957-44-1
- 5-NITRO-3-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
- 5-Nitro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
- MFCD18323258
- 5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid
- MDL： MFCD18323258
- Inchi： 1S/C18H18N2O6S/c21-18(22)15-10-14(11-16(12-15)20(23)24)13-4-6-17(7-5-13)27(25,26)19-8-2-1-3-9-19/h4-7,10-12H,1-3,8-9H2,(H,21,22)
- InChI Key： VRCVDFONSBZKEE-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C2C=C(C=C(C(=O)O)C=2)[N+](=O)[O-])=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

Exact Mass: 390.08855747Da
Monoisotopic Mass: 390.08855747Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 642
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 129Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330537-5 g	5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; .	1261957-44-1	95%	5g	€1159.00	2023-04-26
abcr	AB330537-5g	5-Nitro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; .	1261957-44-1	95%	5g	€1159.00	2025-04-21